Cas no 1806317-79-2 (3-Nitro-4-(trifluoromethyl)pyridine)

• Product Name: 3-Nitro-4-(trifluoromethyl)pyridine
• CAS No: 1806317-79-2
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• CID: 4907981
• Update Time: 2025-10-22

3-Nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(trifluoromethyl)pyridine
• 3-Nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3N2O2/c7-6(8,9)4-1-2-10-3-5(4)11(12)13/h1-3H
• InChI Key： MYZDECTYVYZHBR-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Nitro-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Nitro-4-(trifluoromethyl)pyridine (CAS No. 1806317-79-2): Properties, Applications, and Industry Trends

3-Nitro-4-(trifluoromethyl)pyridine (CAS No. 1806317-79-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both nitro and trifluoromethyl groups on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently search for "3-Nitro-4-(trifluoromethyl)pyridine synthesis" or "CAS 1806317-79-2 applications," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C₆H₃F₃N₂O₂, highlights its electron-deficient nature, which is critical for nucleophilic substitution reactions. Its pyridine-based scaffold is a cornerstone in designing bioactive molecules, particularly in kinase inhibitors and antimicrobial agents. Recent trends in "fluorinated pyridines in drug development" underscore the demand for such derivatives, as they improve metabolic stability and bioavailability. Laboratories often optimize protocols for "3-Nitro-4-(trifluoromethyl)pyridine purification" to ensure high yields for industrial-scale production.

In agrochemicals, 3-Nitro-4-(trifluoromethyl)pyridine serves as a precursor for herbicides and fungicides. The trifluoromethyl group enhances lipophilicity, aiding in plant membrane penetration. Queries like "nitropyridine derivatives in crop protection" align with the industry's shift toward eco-friendly pest control solutions. Additionally, its thermal stability (decomposition point >200°C) makes it suitable for high-temperature applications, a feature highlighted in searches for "heat-resistant pyridine compounds."

From a synthetic perspective, the compound’s nitro group allows for versatile functionalization, enabling the creation of amines, azides, or other heterocycles. Patent databases reveal a surge in filings involving "CAS 1806317-79-2 derivatives," particularly for oncology and CNS therapeutics. Analytical techniques like HPLC and NMR are pivotal for quality control, with "3-Nitro-4-(trifluoromethyl)pyridine analytical methods" being a common research focus.

Environmental and regulatory considerations also shape its use. While not classified as hazardous under major guidelines, proper handling protocols are emphasized in "safe storage of fluorinated nitropyridines" searches. The compound’s low volatility reduces airborne exposure risks, a factor appreciated in "green chemistry alternatives" discussions. Future research may explore its role in energy storage, given the pyridine ring’s redox activity.

In summary, 3-Nitro-4-(trifluoromethyl)pyridine (CAS No. 1806317-79-2) bridges multiple scientific domains, driven by its structural versatility and industry demand. Its alignment with trends like "fluorine in medicinal chemistry" and "sustainable agrochemicals" ensures continued relevance, while ongoing studies address scalability and novel applications.